Cas no 877222-02-1 ((E)-N-(4-methylphenyl)-4-(thiophen-2-yl)-1,3-thiazole-2-carbohydrazonoyl cyanide)

• Product Name: (E)-N-(4-methylphenyl)-4-(thiophen-2-yl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• CAS No: 877222-02-1
• Molecular Formula: C₁₆H₁₂N₄S₂
• Molecular Weight: 324.423279762268
• CID: 6599966
• PubChem ID: 6370372

(E)-N-(4-methylphenyl)-4-(thiophen-2-yl)-1,3-thiazole-2-carbohydrazonoyl cyanide Properties

Names and Identifiers

• (E)-N-(4-methylphenyl)-4-(thiophen-2-yl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• (E)-4-(thiophen-2-yl)-N-(p-tolyl)thiazole-2-carbohydrazonoyl cyanide
• 2-Thiazoleacetonitrile, α-[2-(4-methylphenyl)hydrazinylidene]-4-(2-thienyl)-, (αE)-
• (E)-4-(thiophen-2-yl)-N'-(p-tolyl)thiazole-2-carbohydrazonoyl cyanide
• 877222-02-1
• F0837-0301
• (2E)-N-(4-methylanilino)-4-thiophen-2-yl-1,3-thiazole-2-carboximidoyl cyanide
• AKOS005639709

• InChIKey： KNNZSMKYSOFXLZ-DEDYPNTBSA-N
• Inchi： 1S/C16H12N4S2/c1-11-4-6-12(7-5-11)19-20-13(9-17)16-18-14(10-22-16)15-3-2-8-21-15/h2-8,10,19H,1H3/b20-13+
• SMILES： S1C=C(C2SC=CC=2)N=C1/C(/C#N)=N/NC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 324.05033875g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 324.05033875g/mol
• Heavy Atom Count: 22
• Complexity: 450
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Boiling Point: 504.2±52.0 °C(Predicted)
• Melting Point: 185-187 °C(Solv: acetic acid (64-19-7))
• pka: 6.62±0.10(Predicted)
• Density: 1.33±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines